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Compound of Interest

Compound Name: 3-(Methylthio)aniline

Cat. No.: B157570

An in-depth technical guide to the commercial availability and purity of 3-(Methylthio)aniline,
tailored for researchers, scientists, and drug development professionals.

Introduction to 3-(Methylthio)aniline

3-(Methylthio)aniline, also known as 3-aminothioanisole, is an organic compound with the
chemical formula CH3SCeHaNHz2. It is a valuable intermediate in the synthesis of various
pharmaceuticals and other specialty chemicals. Notably, it has been utilized as a starting
material for the synthesis of phenyl azobenzene sulfonamide derivatives, which have been
investigated for their potential as selective COX-2 inhibitors.[1] The compound is typically a
clear, colorless to yellow or brown liquid with an unpleasant odor.[2][3][4]

Commercial Availability

3-(Methylthio)aniline is readily available from a variety of chemical suppliers. The most
commonly offered purity is 97% or higher. The compound is available in quantities ranging from
grams to kilograms, catering to both laboratory-scale research and larger-scale development
needs.

Table 1. Commercial Suppliers and Purity of 3-(Methylthio)aniline
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) Product/Catalog ] o Available
Supplier Purity Specification .
Number Quantities
Thermo Scientific AAB2318406, 97% (Assay by GC:
. 5¢9,259g,100¢
Chemicals B23184.22 =96.0%)
Sigma-Aldrich 144886 97% 19,59
Tokyo Chemical
M1673 >98.0% (GC) 25¢
Industry (TCI)
Not less than 98.0%
AZTEC BIOTECH N/A Bulk
(GC)
ChemScene CS-W017751 >98% Inquire
Not specified
Alkali Scientific 144886-5G (distributes 59
MilliporeSigma)
Amerigo Scientific Not specified 97% Inquire

Note: Product availability and specifications are subject to change. Researchers should always
consult the supplier's website and Certificate of Analysis for the most current information.

Purity and Characterization

The purity of commercially available 3-(Methylthio)aniline is predominantly determined by Gas
Chromatography (GC).[3][5] Suppliers typically provide a Certificate of Analysis (CoA) which
may include data from GC, nonaqueous titration, and measurement of physical properties like
refractive index.

Key Physicochemical Properties:
e CAS Number: 1783-81-9
e Molecular Formula: C7HoNS[2]

e Molecular Weight: 139.22 g/mol
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e Boiling Point: 163-165 °C at 16 mmHg
e Density: 1.13 g/mL at 25 °C
o Refractive Index: n20/D ~1.637 - 1.642[3]

Experimental Protocols
Purity Verification by Gas Chromatography (GC)

This protocol provides a general method for verifying the purity of 3-(Methylthio)aniline using
GC with a Flame lonization Detector (FID) or a Nitrogen-Phosphorus Detector (NPD), the latter
being more selective for nitrogen-containing compounds like anilines.[6]

Methodology:
o Standard Preparation:

o Accurately weigh approximately 100 mg of 3-(Methylthio)aniline reference standard and
dissolve it in a suitable solvent (e.g., methanol, toluene, or methylene chloride) in a 100
mL volumetric flask.

o Prepare a series of dilutions to create a calibration curve (e.g., 10, 50, 100, 250, 500
pg/mL).

e Sample Preparation:

o Prepare a sample solution of the commercial 3-(Methylthio)aniline at a concentration that
falls within the calibration range (e.g., 100 pg/mL) using the same solvent.

e GC Conditions (Example):
o Instrument: Gas chromatograph with FID or NPD.

o Column: DB-1MS or SE-54 fused silica capillary column (30 m x 0.25 mm ID, 0.25 um film
thickness).[6][7]

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[7]
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o Injector Temperature: 250 °C.
o Detector Temperature: 300 °C.
o Oven Temperature Program:
= [nitial temperature: 80 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 250 °C.
= Hold: 5 minutes at 250 °C.
o Injection Volume: 1 pL (split or splitless, depending on concentration).
e Analysis:
o Inject the standard solutions to establish the calibration curve.
o Inject the sample solution.

o The purity is calculated as the percentage of the area of the main peak relative to the total
area of all peaks in the chromatogram (Area % method). For higher accuracy,
guantification should be performed against the calibration curve.

Confirmatory Analysis by GC-Mass Spectrometry (GC-
MS)

For unambiguous identification of the main component and any impurities, GC-MS is the
recommended technique.[6][8]

Methodology:
o Sample Preparation: Prepare the sample as described for GC analysis.
» GC-MS Conditions:

o Use the same GC conditions as outlined above.

o Mass Spectrometer Conditions:
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= |onization Mode: Electron lonization (El) at 70 eV.[7]
= |on Source Temperature: 230 °C.

» Mass Range: Scan from m/z 40 to 300.

e Data Analysis:

o Confirm the identity of the 3-(Methylthio)aniline peak by comparing its mass spectrum
with a reference spectrum (e.g., from a spectral library like NIST).

o Tentatively identify impurity peaks by interpreting their mass spectra and comparing them

to library data.

Purification by Fractional Distillation

If a higher purity is required than is commercially available, 3-(Methylthio)aniline can be
purified by vacuum fractional distillation.[4]

Methodology:

o Apparatus Setup: Assemble a fractional distillation apparatus suitable for vacuum operation,
including a distillation flask, a fractionating column (e.g., Vigreux), a condenser, a receiving
flask, and a vacuum source with a pressure gauge.

e Procedure:

o Place the commercial-grade 3-(Methylthio)aniline into the distillation flask with boiling

chips.

o Conduct the distillation under an inert atmosphere (e.g., nitrogen or argon) to prevent

oxidation.[4]
o Slowly reduce the pressure to the desired level (e.g., ~16 mmHg).
o Gradually heat the distillation flask.

o Discard the initial forerun, which may contain more volatile impurities.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://patents.google.com/patent/CN102692475B/en
https://www.benchchem.com/product/b157570?utm_src=pdf-body
https://www.benchchem.com/product/b157570?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3154245.htm
https://www.benchchem.com/product/b157570?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3154245.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Collect the main fraction distilling at a constant temperature (reported b.p. is 163-165 °C at
16 mmHg).

o Stop the distillation before the flask goes to dryness to avoid concentrating potentially
unstable residues.

o Post-Purification:

o Store the purified liquid under an inert gas and protect it from light, as anilines can be
sensitive to air and light.

Workflow and Pathway Visualization

The following diagram illustrates a standard workflow for the procurement and quality control of
3-(Methylthio)aniline for research and development purposes.
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Procurement and Quality Control Workflow for 3-(Methylthio)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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